Cas no 1367676-20-7 (6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one
• CAS No: 1367676-20-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD22061192
• CID: 4593813
• PubChem ID: 112488695
• Update Time: 2025-06-08

6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one
• 2-Piperidinone, 6-(3,5-dimethyl-1H-pyrazol-4-yl)-

• MDL： MFCD22061192
• Inchi： 1S/C10H15N3O/c1-6-10(7(2)13-12-6)8-4-3-5-9(14)11-8/h8H,3-5H2,1-2H3,(H,11,14)(H,12,13)
• InChI Key： GKYFQDYHMOONMD-UHFFFAOYSA-N
• SMILES： N1C(C2=C(C)NN=C2C)CCCC1=O

Additional information on 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one

Introduction to 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one (CAS No. 1367676-20-7)

6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one, also known by its CAS number 1367676-20-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidinones and features a unique structural motif that includes a 3,5-dimethylpyrazole ring. The combination of these functional groups imparts specific biological activities, making it a valuable candidate for drug development.

The chemical structure of 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one consists of a piperidine ring fused with a pyrazole ring, which is further substituted with methyl groups at the 3 and 5 positions. This structural arrangement contributes to its pharmacological properties, including its ability to interact with specific biological targets. Recent studies have highlighted the compound's potential as a modulator of various signaling pathways, particularly those involved in inflammation and neurodegeneration.

In the context of inflammation, 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play crucial roles in the pathogenesis of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating their production, this compound could potentially offer a new therapeutic approach for managing these conditions.

Beyond its anti-inflammatory properties, 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one has also demonstrated neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The pharmacokinetic profile of 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one has been extensively studied to understand its bioavailability and metabolism. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, the compound exhibits low toxicity in animal models, which is a crucial factor for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one in various therapeutic indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have generated optimism among researchers and clinicians about the potential of this compound to address unmet medical needs.

In conclusion, 6-(3,5-dimethyl-1H-pyrazol-4-yl)piperidin-2-one (CAS No. 1367676-20-7) represents an exciting development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.